N-(2-methoxy-2-phenylbutyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(2-methoxy-2-phenylbutyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C18H23NO3/c1-5-18(21-4,15-9-7-6-8-10-15)12-19-17(20)16-11-13(2)22-14(16)3/h6-11H,5,12H2,1-4H3,(H,19,20)
• InChI Key: YHOARQZBGUWZHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)C1=C(OC(=C1)C)C)(C2=CC=CC=C2)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

“N-(2-methoxy-2-phenylbutyl)-2,5-dimethylfuran-3-carboxamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also has a carboxamide group (-CONH2), which is a functional group derived from carboxylic acids.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The furan ring, as an aromatic system, would contribute to the compound’s stability. The methoxy, phenylbutyl, and carboxamide groups would all have their own impacts on the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and functional groups would all play a role.

Scientific Research Applications

Aryl Ketone Synthesis

Aryl ketones play a crucial role in natural and biologically active compounds. They are found in molecules like hypericin, acetosyringone, and oxcarbazepine. Researchers have explored the use of molecular oxygen for the oxidative synthesis of aryl ketones from benzylic methylene compounds. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

Without specific data, it’s not possible to provide accurate safety and hazard information for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of new and complex organic compounds like this one is a crucial area of research in chemistry. These compounds can have potential applications in various fields, including medicine, materials science, and more.